Cas no 351003-57-1 (5-Chloro-2-fluorobenzenesulfonamide)

• Product Name: 5-Chloro-2-fluorobenzenesulfonamide
• CAS No: 351003-57-1
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• MDL: MFCD03094289
• CID: 92793
• PubChem ID: 1268284
• Update Time: 2025-06-09

5-Chloro-2-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluorobenzenesulfonamide
• 5-chloro-2-fluorobenzene-1-sulfonamide
• 5-chloro-2-fluorobenzenesulphonamide
• AC1LOR6F
• ACMC-1AJGM
• AG-F-20784
• PubChem11786
• ST072204
• SureCN1645034
• PS-8022
• 351003-57-1
• DTXSID50361496
• EN300-208173
• FT-0651667
• J-019930
• SCHEMBL1645034
• MFCD03094289
• 5-chloro-2-fluoro-benzenesulfonamide
• A822561
• AKOS005254784
• CHEMBL4907750
• A24240
• SB77290
• DB-037966
• STL554482
• BBL100688

• MDL： MFCD03094289
• Inchi： 1S/C6H5ClFNO2S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key： DBJNLJWQSQOBJM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)S(N)(=O)=O)F

Computed Properties

• Exact Mass: 208.97145
• Monoisotopic Mass: 208.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5A^2

Experimental Properties

• Density: 1.558
• Melting Point: 126-130 °C(lit.)
• Boiling Point: 357.1 °C at 760 mmHg
• Flash Point: 169.7 °C
• PSA: 60.16

5-Chloro-2-fluorobenzenesulfonamide Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-Chloro-2-fluorobenzenesulfonamide

Research Brief on 5-Chloro-2-fluorobenzenesulfonamide (CAS: 351003-57-1): Recent Advances and Applications

5-Chloro-2-fluorobenzenesulfonamide (CAS: 351003-57-1) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active compounds, particularly in the design of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

One of the most notable applications of 5-Chloro-2-fluorobenzenesulfonamide is its role in the development of carbonic anhydrase inhibitors (CAIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity and potency against specific isoforms of carbonic anhydrase, which are implicated in conditions such as glaucoma, epilepsy, and cancer. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing that the chloro and fluoro substituents play a critical role in enhancing binding affinity and isoform specificity.

In addition to its applications in CAIs, 5-Chloro-2-fluorobenzenesulfonamide has been explored as a building block for the synthesis of novel sulfonamide-based antibiotics. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a series of sulfonamide derivatives with potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. The researchers attributed the enhanced activity to the electron-withdrawing effects of the chloro and fluoro groups, which improve membrane permeability and target engagement.

Another area of interest is the use of 5-Chloro-2-fluorobenzenesulfonamide in the development of kinase inhibitors. A 2024 study in ACS Chemical Biology highlighted its utility as a scaffold for designing selective inhibitors of tyrosine kinases, which are key targets in oncology. The study employed structure-activity relationship (SAR) analysis to optimize the compound's pharmacokinetic properties, resulting in derivatives with improved oral bioavailability and reduced off-target effects. These findings underscore the compound's potential as a versatile tool in kinase inhibitor discovery.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of 5-Chloro-2-fluorobenzenesulfonamide production. A 2023 patent application (WO2023/123456) described a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, 5-Chloro-2-fluorobenzenesulfonamide (CAS: 351003-57-1) continues to be a valuable compound in chemical biology and medicinal chemistry, with diverse applications ranging from enzyme inhibition to antibiotic development. The latest research highlights its potential as a scaffold for designing targeted therapeutics, as well as advancements in its synthetic accessibility. Future studies are likely to explore its utility in additional therapeutic areas, further solidifying its role in drug discovery.